Cas no 123486-66-8 (3-2-(trifluoromethyl)phenylprop-2-enal)

• Product Name: 3-2-(trifluoromethyl)phenylprop-2-enal
• CAS No: 123486-66-8
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• MDL: MFCD11226260
• CID: 1218301
• PubChem ID: 14489805
• Update Time: 2025-04-20

3-2-(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-(TRIFLUOROMETHYL)PHENYL)ACRYLALDEHYDE
• (2E)-3-[2-(trifluoromethyl)phenyl]prop-2-enal
• (2E)-3-[2-(Trifluoromethyl)phenyl]acrylaldehyde
• 2-propenal, 3-[2-(trifluoromethyl)phenyl]-, (2E)-
• LogP
• 3-[2-(trifluoromethyl)phenyl]prop-2-enal
• (E)-2-Trifluoromethylcinnamaldehyde
• 3-2-(trifluoromethyl)phenylprop-2-enal
• DB-270885
• 123486-66-8
• DTXSID30702020
• 2-PROPENAL, 3-[2-(TRIFLUOROMETHYL)PHENYL]-
• 722549-18-0
• AKOS017560857
• 3-(2-trifluoromethylphenyl)acrylaldehyde

• MDL： MFCD11226260
• Inchi： 1S/C10H7F3O/c11-10(12,13)9-6-2-1-4-8(9)5-3-7-14/h1-7H
• InChI Key： LUNJQVCKQZFKCT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C=CC=O)(F)F

Computed Properties

• Exact Mass: 200.04491
• Monoisotopic Mass: 200.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.241g/cm3
• Boiling Point: 244.5ºC at 760 mmHg
• Flash Point: 102.8ºC
• Refractive Index: 1.498
• PSA: 17.07
• LogP: 2.91750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes